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Compound of Interest

Compound Name: (Z)-Akuammidine

Cat. No.: B13447468 Get Quote

Essential Safety and Handling Guide for (Z)-
Akuammidine
This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling (Z)-Akuammidine. Adherence to

these procedures is vital for ensuring laboratory safety and minimizing exposure risk. While a

comprehensive hazard profile for (Z)-Akuammidine is not fully established, it should be

handled with the care required for fine, biologically active chemical powders.

Compound Identification and Properties
(Z)-Akuammidine is an indole alkaloid, recognized for its activity as a μ-opioid agonist.[1][2]

Below is a summary of its key quantitative data.
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Identifier/Property Value Source(s)

CAS Number 113973-31-2 [3]

Molecular Formula C₂₁H₂₄N₂O₃ [1]

Molecular Weight 352.4 g/mol [1]

Appearance Crystalline solid powder [1][4]

Melting Point 240-242°C [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of (Z)-Akuammidine. The following

PPE is mandatory to minimize exposure through inhalation, ingestion, or skin contact.[6]
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PPE Category Minimum Requirement
Recommended
Specifications & Best
Practices

Eye Protection
Safety glasses with side

shields

For splash hazards, use

chemical safety goggles or a

face shield in combination with

goggles.[7]

Hand Protection Disposable nitrile gloves

Inspect gloves for tears or

holes before use. For

extended work or when

handling solutions, consider

double gloving.[7][8] Change

gloves immediately if

contaminated and every 30-60

minutes during prolonged use.

[7]

Body Protection Long-sleeved laboratory coat

Ensure the lab coat is fully

fastened.[8] Use a chemically

resistant apron for procedures

with a high risk of splashing.

Respiratory Protection

Not typically required if

handled in a certified chemical

fume hood

If engineering controls are

insufficient or when handling

large quantities that may

generate dust, a NIOSH-

approved respirator (e.g., N95)

may be necessary.[9]

Operational Plan: Safe Handling Protocol
Handling (Z)-Akuammidine, a fine powder, requires specific procedures to prevent it from

becoming airborne and to avoid contamination of the workspace.[10][11]

1. Preparation and Designated Area:
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Identify and designate a specific work area for handling (Z)-Akuammidine, away from high

traffic, desks, or computer workstations.[8]

All weighing and transfer operations involving the powder should be conducted within a

certified chemical fume hood or a similar ventilated enclosure to control dust.[8][11]

Cover the work surface with a disposable bench cover.[10]

Assemble all necessary equipment (spatulas, weigh paper, containers) before starting. Using

disposable items is recommended to simplify cleanup.[8]

2. Weighing and Transfer:

To minimize static and prevent the powder from scattering, consider using anti-static weigh

vessels.[8]

Instead of pouring, use a spatula to transfer the powder in small increments. This reduces

the risk of creating dust clouds.[10]

Keep the container of (Z)-Akuammidine closed at all times when not actively transferring

the substance.[10]

If preparing a solution, add the solvent to the pre-weighed powder within the fume hood.

3. Post-Handling and Decontamination:

After handling is complete, carefully wipe down all equipment and the work surface using a

towel wetted with a solvent in which the powder is soluble (e.g., acetone, ethanol). Never

dry-sweep or use a brush, as this will generate dust.[8][10]

Place all disposable items (weigh paper, gloves, bench cover) into a designated, sealable

waste bag.

Remove your lab coat and gloves, being careful to avoid contaminating your skin.

Wash hands and any exposed skin thoroughly with soap and water.[6]
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. The disposal pathway depends on whether the waste is contaminated with other

hazardous materials.[12]

1. Solid (Z)-Akuammidine Waste and Contaminated Disposables:

Place solid waste and all contaminated disposable items (e.g., gloves, weigh paper, pipette

tips) into a clearly labeled, sealed container or waste bag.

If local regulations and the substance's safety profile permit, and assuming it is not mixed

with hazardous materials, this sealed container may be disposed of in the general laboratory

waste stream.[12] If there is any uncertainty, treat it as chemical waste.

2. Solutions Containing (Z)-Akuammidine:

If (Z)-Akuammidine is dissolved in a non-hazardous solvent (e.g., aqueous solution), small

quantities may be highly diluted (with at least 20 parts water) and discharged down the drain

with copious amounts of flushing water, pending local regulations.[12]

Crucially, if (Z)-Akuammidine is mixed with a hazardous solvent, the entire solution must be

treated as hazardous chemical waste.[12] It should be collected in a properly labeled,

sealed, and compatible waste container for pickup by environmental health and safety

personnel.

3. Empty Containers:

Triple-rinse the empty container with a suitable solvent (e.g., acetone).

Collect the first rinsate as hazardous chemical waste.[12] Subsequent rinses can often be

disposed of down the drain.[12]

After triple-rinsing, deface or remove the original label. The clean, empty container can then

be disposed of in the regular trash or recycled according to institutional guidelines.[12]

4. Spill Cleanup:
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In case of a spill, contain the powder with an inert absorbent material like vermiculite or

sand.[12]

Gently scoop the absorbed material into a labeled container for disposal.

Decontaminate the spill area thoroughly using a wet-wipe method.[12]

Visual Workflow: Handling and Disposal
The following diagram outlines the decision-making process for safely managing (Z)-
Akuammidine from initial handling to final disposal.
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Caption: Workflow for the safe handling and disposal of (Z)-Akuammidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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